benzyl (2-(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-2-oxoethyl)carbamate

• IUPAC Name: benzyl N-[2-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-2-oxoethyl]carbamate
• InChI: InChI=1S/C19H25N5O5S/c1-22-14-17(12-21-22)30(27,28)24-9-5-8-23(10-11-24)18(25)13-20-19(26)29-15-16-6-3-2-4-7-16/h2-4,6-7,12,14H,5,8-11,13,15H2,1H3,(H,20,26)
• InChI Key: CYIPYXYVGZVDHA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)N2CCCN(CC2)C(=O)CNC(=O)OCC3=CC=CC=C3
• Molecular Formula: C19H25N5O5S
• Molecular Weight: 435.5 g/mol

Description

Pyrazole-bearing compounds are known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities. Some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1 H NMR techniques.

Scientific Research Applications

Activating Groups for Ring Expansion

The study by Dean and Park (1976) discusses the activation groups facilitating the ring expansion of coumarin derivatives, demonstrating the chemical behavior in synthetic processes. Although it doesn't directly mention the specific compound , it provides insight into the general methodology that could be applied to similar sulfonyl-containing compounds (Dean & Park, 1976).

Thermal and Photolytic Transformations

Vasin et al. (2014) explore the thermal, acid-catalyzed, and photolytic transformations of spirocyclic 3H-pyrazoles, which are related to the core structure of the compound . This research might provide valuable insights into potential applications or reactions involving similar pyrazole-containing compounds (Vasin et al., 2014).

Vibrational and Spectroscopic Studies

Rao et al. (2016) conducted vibrational (FT-IR, FT-Raman) and UV–Visible spectroscopic studies on Benzyl(imino(1H-pyrazol-1-yl)methyl)carbamate, providing detailed insights into its electronic and structural properties. This study is directly relevant to understanding the physical and chemical characteristics of similar compounds (Rao et al., 2016).

Synthesis of N-Heterocycle-Fused Tetrahydro-1,4-diazepinones

Dzedulionytė et al. (2022) describe a general approach for synthesizing tetrahydro-1,4-diazepinone derivatives, showcasing methods that could potentially be adapted for synthesizing compounds with similar structural features to the benzyl carbamate (Dzedulionytė et al., 2022).

Synthesis and Antimicrobial Activity

Alsaedi et al. (2019) synthesized a novel series of pyrazolo[1,5-a]pyrimidine ring systems containing a phenylsulfonyl moiety, demonstrating antimicrobial activity. This research might offer insights into potential biological applications of compounds containing pyrazole and sulfonyl groups (Alsaedi et al., 2019).